5-Nitro-6-bromo-1-indanone ethylene ketal

• Molecular Formula: C11H10BrNO4
• Molecular Weight: 300.10 g/mol
• IUPAC Name: 5-bromo-6-nitrospiro[1,2-dihydroindene-3,2'-1,3-dioxolane]
• InChI: InChI=1S/C11H10BrNO4/c12-9-6-8-7(5-10(9)13(14)15)1-2-11(8)16-3-4-17-11/h5-6H,1-4H2
• InChI Key: WEFOWVHTRHKHAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C3=CC(=C(C=C31)[N+](=O)[O-])Br)OCCO2

Description

5-Nitro-6-bromo-1-indanone ethylene ketal is a useful research compound. Its molecular formula is C11H10BrNO4 and its molecular weight is 300.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 5-nitro-6-bromo-1-indanone (11.0 g, 43 mmol) and bis(trimethylsilyloxy)ethane (22.0 mL, 90 mmol) in CH2Cl2 (90 mL) at room temperature was added trimethylsilyltrifluoromethanesulfonate (100 μL). The mixture was stirred for 2 h and the homogeneous solution was quenched with saturated aqueous NaHCO3 (100 mL). The CH2Cl2 layer was separated, washed with brine, dried over anhydrous MgSO4 and concentrated in vacuo. Chromatography over silica gel, eluting with ethyl acetate:hexanes (2:5), furnished 10.2 g (79%) of the title compound as a pale yellow solid.